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Compound of Interest

Compound Name: 1-Methylicyclohexanecarbaldehyde

Cat. No.: B1312212

This guide provides immediate safety, handling, and disposal protocols for 1-
Methylcyclohexanecarbaldehyde, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical for ensuring laboratory safety and
regulatory compliance.

Hazard Identification and Classification

1-Methylcyclohexanecarbaldehyde is classified as a hazardous substance. Key hazards
include:

Flammable Liquid: It is a flammable liquid and vapor.[1][2][3]

Skin Irritant: Causes skin irritation.[2][3]

Eye Irritant: Causes serious eye irritation.[2][3]

Respiratory Irritant: May cause respiratory irritation.[2][3]

Harmful if Swallowed: It can be harmful if ingested.[1]

Quantitative Safety Data

A summary of the key quantitative safety and physical data for 1-
Methylcyclohexanecarbaldehyde is presented in the table below.
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Property Value

Molecular Formula CsH140

Molecular Weight 126.20 g/mol

CAS Number 6140-64-3

GHS Hazard Class Flammable Liquid Category 3

Skin Irritation Category 2

Eye Irritation Category 2A

Specific Target Organ Toxicity (Single Exposure)
Category 3

Hazard Statements H226, H315, H319, H335

Source: PubChem, Synquest Labs[1][3]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 1-
Methylcyclohexanecarbaldehyde to minimize exposure and ensure personal safety.

Recommended PPE
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PPE Category

Specification

Hand Protection

Wear appropriate chemical-resistant gloves
(e.g., nitrile rubber).[4] Gloves should be

inspected before use and replaced regularly.

Eye and Face Protection

Use chemical safety goggles or glasses that
meet OSHA's eye and face protection
regulations in 29 CFR 1910.133 or European
Standard EN166. A face shield may also be

necessary.[5][6]

Skin and Body Protection

A flame-retardant lab coat or chemical-resistant
apron should be worn.[7] For larger quantities or
where splashing is possible, liquid-impermeable

coveralls are recommended.

Respiratory Protection

Handle in a well-ventilated area, preferably
within a chemical fume hood.[7] If ventilation is
inadequate, a NIOSH-approved respirator with
an appropriate cartridge for organic vapors

should be used.

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety and environmental

protection.

Experimental Protocol: Safe Handling

e Preparation:

o Ensure a calibrated fire extinguisher (ABC type) is readily accessible.[7]

o Have spill control materials (e.g., inert absorbent material like vermiculite or sand)

available.[8]

o Work in a well-ventilated area, such as a chemical fume hood.[7]
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o Remove all potential ignition sources from the handling area.[9]

e Handling:

[e]

Ground and bond containers and receiving equipment to prevent static discharge.[9][10]

o

Use only non-sparking tools.[9][10]

[¢]

Keep the container tightly closed when not in use.[6][10]

[e]

Avoid breathing vapors.[10]

[e]

Avoid contact with skin and eyes.[10]

e Emergency Procedures:

[¢]

In case of skin contact: Immediately wash the affected area with soap and plenty of water.
[8] Remove contaminated clothing.

o In case of eye contact: Rinse cautiously with water for several minutes.[9] Remove contact
lenses if present and easy to do. Continue rinsing. Seek medical attention if irritation
persists.[9]

o If inhaled: Move the person to fresh air and keep them comfortable for breathing.[9]

o If swallowed: Do NOT induce vomiting.[9] Rinse mouth with water and seek immediate
medical attention.[8][9]

Experimental Protocol: Spill Management

e Immediate Actions:
o Evacuate non-essential personnel from the spill area.[8]
o Eliminate all ignition sources.[8]
o Ensure adequate ventilation.[3]

e Containment and Cleanup:
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o Contain the spill using an inert absorbent material (e.g., sand, vermiculite).[8]

o Carefully collect the absorbed material and contaminated debris into a designated,
sealable waste container.

o Clean the spill area thoroughly with a suitable solvent, and collect the cleaning materials
as hazardous waste.

Experimental Protocol: Waste Disposal

e Waste Segregation and Collection:

o Collect waste 1-Methylcyclohexanecarbaldehyde in a designated, clearly labeled, and
sealed container.[11]

o Do not mix with other waste streams unless permitted by your institution's waste
management guidelines.[11]

o Container Management:

o Keep the waste container tightly closed and store it in a well-ventilated, designated
hazardous waste storage area.[11]

o Ensure the container is properly grounded.[11]
» Final Disposal:

o Arrange for the collection of the sealed waste container by a licensed hazardous waste
disposal company.[11]

o Do not dispose of this chemical down the drain or in regular trash.[11]

Workflow and Logical Relationships

The following diagram illustrates the logical workflow for the safe handling of 1-
Methylcyclohexanecarbaldehyde.
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Caption: Workflow for the safe handling and disposal of 1-Methylcyclohexanecarbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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